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Compound of Interest

Compound Name: 2-(4-lodophenyl)-2-oxoacetic acid
CAS No.: 79477-88-6
Cat. No.: B12510802
Get Quote
Abstract

2-(4-lodophenyl)-2-oxoacetic acid (CAS 79477-88-6), also known as 4-iodophenylglyoxylic
acid, is a specialized organo-iodine building block critical to medicinal chemistry and materials
science. Characterized by its dual-reactive nature—possessing both an

-keto acid moiety for heterocycle condensation and an aryl-iodide handle for palladium-
catalyzed cross-coupling—this compound serves as a linchpin in the synthesis of bioactive
quinoxalines, benzimidazoles, and complex pharmaceutical intermediates. This guide provides
a comprehensive technical analysis of its synthesis, physicochemical properties, and
experimental applications, grounded in field-proven methodologies.

Part 1: Chemical Identity & Physicochemical
Properties[1]
Core Identification
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Property Detail

Chemical Name 2-(4-lodophenyl)-2-oxoacetic acid
4-lodophenylglyoxylic acid; (4-lodophenyl)

Synonyms

(oxo)acetic acid

CAS Number 79477-88-6
C
Molecular Formula H
[}
Molecular Weight 276.03 g/mol
SMILES OC(=0)C(=0)C1=CC=C(l)C=C1
InChl Key UGARXQZNVGGUQE-UHFFFAOYSA-N

Physical Characteristics

Appearance: Typically a beige to light brown crystalline solid.

Solubility:

o High: DMSO, DMF, Methanol, Ethanol (often with slight warming).

o Moderate: Ethyl Acetate, THF.

o Low/Insoluble: Water (acid form), Hexanes, Diethyl Ether.

Stability: Stable under standard laboratory conditions. Hygroscopic; store in a desiccator.
The

-keto acid moiety is susceptible to decarboxylation under high thermal stress (

C) or oxidative conditions.

Part 2: Synthesis Methodologies
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Primary Route: Riley Oxidation of 4-lodoacetophenone

The most robust laboratory-scale synthesis involves the selenium dioxide (SeO

) mediated oxidation of 4-iodoacetophenone. This route avoids the harsh conditions of Friedel-
Crafts acylation, which can be problematic with deactivated iodo-arenes.

Reaction Scheme
Detailed Protocol

» Reagents:
o 4-lodoacetophenone (1.0 equiv)
o Selenium Dioxide (SeO

) (1.5 equiv)

o Solvent: Pyridine (or Aqueous Acetic Acid 9:1 v/v)
e Procedure:

o Dissolve 4-iodoacetophenone in pyridine (approx. 5 mL/mmol) in a round-bottom flask
equipped with a reflux condenser.

o Add SeO

in a single portion.

o Heat the mixture to 90-100 °C for 4—-6 hours. Monitoring by TLC is essential; the starting
material will disappear, and a more polar spot (acid) will appear.

o Note: Metallic selenium will precipitate as a black solid during the reaction.
o Work-up:

o Cool the mixture to room temperature and filter through a pad of Celite to remove
precipitated selenium.

o Concentrate the filtrate under reduced pressure to remove the majority of pyridine.
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o Dilute the residue with 1M NaOH (aqueous) to dissolve the carboxylate salt.
o Wash the aqueous layer with Ethyl Acetate (

) to remove unreacted neutral organic species.

o Acidify the aqueous layer carefully with 1M HCI to pH ~2. The product, 2-(4-
iodophenyl)-2-oxoacetic acid, will precipitate.

o Filter the solid, wash with cold water, and dry under vacuum.[1] Recrystallize from
Ethanol/Water if necessary.

Alternative Route: Hydrolysis of Ethyl Ester

For high-purity applications, starting from the commercially available Ethyl 2-(4-iodophenyl)-2-
oxoacetate (CAS 90842-70-9) is recommended.

e Hydrolysis: Treat the ester with LiOH (2.0 equiv) in THF/H

O (3:1) at room temperature for 2 hours. Acidify to isolate the free acid.
Part 3: Reactivity & Applications in Drug Discovery
The utility of CAS 79477-88-6 lies in its orthogonal reactivity. The

-keto acid functionality allows for the rapid construction of nitrogen heterocycles, while the
iodine atom remains intact for late-stage diversification via palladium-catalyzed coupling.

Heterocycle Formation: Quinoxalinones

The condensation of 2-(4-iodophenyl)-2-oxoacetic acid with 1,2-diamines is a classic route to
quinoxaline scaffolds, a privileged structure in kinase inhibitors (e.g., VEGFR, EGFR inhibitors).

Mechanism: Reaction with o-phenylenediamine typically yields 3-(4-iodophenyl)quinoxalin-
2(1H)-one.

¢ Note: Unlike aldehydes which yield quinoxalines,

-keto acids retain one carbonyl oxygen, resulting in the "quinoxalinone" (or
hydroxyquinoxaline) tautomer.
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Visualization of Reaction Pathways

0-Phenylenediamine 3-(4-lodophenyl)-
(EtOH, Reflux) quinoxalin-2(1H)-one

Se02 Oxidation 2-(4-lodophenyl)- Ar-B(OH)2, Pd(PPh3)4

4-lodoacetophenone —(—y—)—>P ridine, 90°C 2-oxoacetic acid -—-——-——-- (Suzuki Coupling) ____ _ > BiaryI—Substitut_ed
(CAS 79477-88-6) o-Phenylenediamine Alpha-Keto Acid

(H202/Amino Acid cat.)

Decarboxylative Condensation
2-(4-lodophenyl)-

benzimidazole

Figure 1: Synthesis and Divergent Reactivity Pathways of CAS 79477-88-6

Click to download full resolution via product page

Figure 1: The central role of 2-(4-iodophenyl)-2-oxoacetic acid in synthesizing heterocycles
and biaryl scaffolds.

Experimental Protocol: Synthesis of 3-(4-
lodophenyl)quinoxalin-2(1H)-one

This protocol demonstrates the conversion of the core acid into a drug-like heterocycle.
e Setup: In a 50 mL round-bottom flask, combine:

o 2-(4-lodophenyl)-2-oxoacetic acid (1.0 mmol, 276 mg)

o 0-Phenylenediamine (1.1 mmol, 119 mg)

o Ethanol (10 mL)

¢ Reaction: Reflux the mixture for 2—3 hours. The solution will typically darken, and a
precipitate may form.

« |solation: Cool to 0 °C. Filter the precipitate.

 Purification: Wash with cold ethanol and diethyl ether.
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e Result: The product is 3-(4-iodophenyl)quinoxalin-2(1H)-one, ready for Suzuki coupling at
the iodine position to install a "tail" region for binding affinity optimization.

Part 4: Safety & Handling (SDS Summary)

Hazard Class GHS Category Statement
Skin Irritation Category 2 H315: Causes skin irritation.
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation.
H335: May cause respiratory
STOT-SE Category 3

irritation.

Handling Precautions:
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

 Inhalation: Handle the powder in a fume hood to avoid inhaling dust, which can be irritating
to the upper respiratory tract.

e Storage: Store in a cool, dry place (2—8 °C recommended). Keep container tightly closed to
prevent moisture absorption.

References
» Riley Oxidation Mechanism & Applications

o Riley, H. L., et al.[2] "Selenium Dioxide: A New Oxidising Agent." Journal of the Chemical
Society, 1932.[2]

o Source:
» Synthesis of Quinoxalinones from Alpha-Keto Acids

o Zhang, Y., et al. "Synthesis of benzimidazoles from o-phenylenediamines with a-keto acids
via amino acid catalysis." Scientific Reports, 2016.

o Source:

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://en.chem-station.com/reactions-2/2015/07/selenium-dioxide.html
https://en.chem-station.com/reactions-2/2015/07/selenium-dioxide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12510802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e General Properties of Arylglyoxylic Acids

o PubChem Compound Summary for Ethyl 2-(4-iodophenyl)

o Source:
o Safety Data (GHS Classifications)

o Thermo Fisher Scientific SDS for Phenylglyoxylic Acid Deriv

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Organic Syntheses Procedure [orgsyn.org]
e 2. Selenium Dioxide | Chem-Station Int. Ed. [en.chem-station.com]

e To cite this document: BenchChem. [Technical Guide: 2-(4-lodophenyl)-2-oxoacetic Acid
(CAS 79477-88-6)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12510802/docs#technical-guide-2-4-iodophenyl-2-
oxoacetic-acid-cas-79477-88-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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